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Compound of Interest

Compound Name: beta-Methyl vinyl phosphate

Cat. No.: B027707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Beta-methyl vinyl phosphate (MAP) is a key chemical intermediate primarily recognized for

its critical role in the synthesis of potent carbapenem antibiotics, most notably Meropenem.

While not a therapeutic agent in itself, its unique structural features are instrumental in

constructing the core of these vital antibacterial drugs. This guide provides a comparative

overview of beta-methyl vinyl phosphate, its application in synthesis, and a look at alternative

synthetic strategies in carbapenem drug discovery.

Overview of Beta-Methyl Vinyl Phosphate (MAP)
Beta-methyl vinyl phosphate is a phosphate ester that serves as a crucial building block in

the multi-step synthesis of Meropenem. Its primary function is to facilitate the formation of the

distinctive carbapenem ring structure. The mechanism of action of the final product,

Meropenem, involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding

proteins (PBPs), which leads to bacterial cell death[1].

Chemical and Physical Properties
A summary of the key physicochemical properties of beta-methyl vinyl phosphate is

presented in the table below.
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Property Value

Molecular Formula C₂₉H₂₇N₂O₁₀P

Molecular Weight 594.51 g/mol

CAS Number 90776-59-3

Appearance White to off-white solid

Melting Point 129-131 °C

Boiling Point 722.4 °C at 760 mmHg

Density 1.47 g/cm³

Storage Conditions -20°C Freezer, under inert atmosphere

Synonyms

(4R,5R,6S)-3-diphenoxyphosphoryloxy-6-

[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-

azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

(4-nitrophenyl)methyl ester; p-Nitrobenzyl

(1R,5R,6S)-6-[(1R)-1-hydroxyethyl]-2-

[(diphenylphosphono)oxy]-1-methylcarbapen-2-

em-3-carboxylate

Role in Meropenem Synthesis: An Experimental
Workflow
The synthesis of Meropenem is a complex process involving several key steps. Beta-methyl
vinyl phosphate is introduced to create a reactive intermediate that facilitates the crucial ring

closure to form the carbapenem nucleus.

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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